2-Bromo-1-cyclopropoxy-4-ethylbenzene

• Molecular Formula: C11H13BrO
• Molecular Weight: 241.12 g/mol
• IUPAC Name: 2-bromo-1-cyclopropyloxy-4-ethylbenzene
• InChI: InChI=1S/C11H13BrO/c1-2-8-3-6-11(10(12)7-8)13-9-4-5-9/h3,6-7,9H,2,4-5H2,1H3
• InChI Key: HLNTZMQKOXQPPB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OC2CC2)Br

Description

2-Bromo-1-cyclopropoxy-4-ethylbenzene is a brominated aromatic compound featuring a cyclopropoxy substituent at the 1-position and an ethyl group at the 4-position of the benzene ring. The cyclopropoxy group, a strained three-membered ether ring, may confer unique steric and electronic properties compared to conventional substituents like methoxy or amino groups, influencing reactivity in downstream applications such as pharmaceuticals or agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-1-cyclopropoxy-4-ethylbenzene typically involves the bromination of a suitable precursor. One common method is the bromination of 1-cyclopropoxy-4-ethylbenzene using bromine (Br2) in the presence of a catalyst such as iron(III) bromide (FeBr3). The reaction is carried out under controlled conditions to ensure selective bromination at the desired position on the benzene ring .

Industrial Production Methods

Industrial production of 2-Bromo-1-cyclopropoxy-4-ethylbenzene may involve similar bromination processes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification steps such as distillation or recrystallization are employed to obtain high-purity 2-Bromo-1-cyclopropoxy-4-ethylbenzene .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-1-cyclopropoxy-4-ethylbenzene can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction Reactions: Reduction of the bromine atom can lead to the formation of the corresponding hydrocarbon.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) can be used under basic conditions.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted benzene derivatives, while oxidation can produce phenols or ketones .

Scientific Research Applications

2-Bromo-1-cyclopropoxy-4-ethylbenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding.

Industry: The compound can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-Bromo-1-cyclopropoxy-4-ethylbenzene involves its interaction with specific molecular targets. The bromine atom can act as an electrophile, facilitating reactions with nucleophiles. The cyclopropoxy group can influence the compound’s reactivity and binding affinity through steric and electronic effects. These interactions can modulate various biochemical pathways and cellular processes .

Comparison with Similar Compounds

Structural Comparison with Analogous Brominated Aromatic Compounds

Key structural analogs derived from the evidence include:

• 2-Bromo-4'-methoxyacetophenone (CAS 2632-13-5): A brominated acetophenone derivative with a methoxy group at the 4-position and a ketone functional group .
• 4-Bromo-1,2-diaminobenzene (CAS 1575-37-7): A diaminobenzene derivative with bromine at the 4-position and amino groups at the 1- and 2-positions .
• 2-Bromo-1-methoxy-4-(1-methoxyethyl)benzene : A methoxy-substituted bromobenzene with an additional methoxyethyl chain at the 4-position .

Key Differences :

• Substituent Chemistry: The cyclopropoxy group in the target compound introduces significant ring strain and steric hindrance compared to the methoxy groups in analogs or the amino groups in 4-bromo-1,2-diaminobenzene .
• Electronic Effects: The electron-donating cyclopropoxy group may alter the aromatic ring’s electron density differently than methoxy or amino groups, impacting electrophilic substitution reactivity.

Reactivity :

• Brominated aromatics like 2-Bromo-4'-methoxyacetophenone are typically used as intermediates in cross-coupling reactions (e.g., Suzuki-Miyaura) . The cyclopropoxy group’s strain could enhance susceptibility to ring-opening reactions, offering divergent synthetic pathways.

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Key Functional Groups	Primary Uses
2-Bromo-1-cyclopropoxy-4-ethylbenzene	Cyclopropoxy, Ethyl, Bromine	Ether, Alkyl	Synthetic Intermediate
2-Bromo-4'-methoxyacetophenone	Methoxy, Bromine, Acetophenone	Ketone, Ether	Manufacturing, Lab
4-Bromo-1,2-diaminobenzene	Bromine, Diamino	Amine	Polymer/Dye Synthesis
2-Bromo-1-methoxy-4-(1-methoxyethyl)benzene	Methoxy, Methoxyethyl, Bromine	Ether	Photoredox Synthesis

Research Findings and Implications

• Substituent Impact: Cyclopropoxy’s strain may enhance reactivity in ring-opening or cycloaddition reactions compared to methoxy or amino analogs, enabling novel synthetic routes .
• Industrial Utility : Brominated aromatics are critical intermediates; the target compound’s unique substituents could fill niche roles in drug discovery or materials science.
• Synthesis Challenges : Low yields in photoredox reactions (e.g., 38–40% ) highlight the need for optimized protocols when introducing strained groups like cyclopropoxy.